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Compound of Interest

Compound Name: D(+)-Raffinose pentahydrate

Cat. No.: B7908328

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pentahydrate form of D-
Raffinose, a naturally occurring trisaccharide composed of galactose, glucose, and fructose.[1]
This document collates critical data on its physicochemical properties, detailed experimental
protocols for its analysis, and visual representations of its role in biological pathways and
experimental workflows.

Physicochemical Properties

D-Raffinose pentahydrate is a white crystalline powder with a variety of applications, notably as
a cryoprotectant, a carbon source in microbiology, and a component in cell culture media.[1][2]
Its key physical and chemical characteristics are summarized below.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b7908328?utm_src=pdf-interest
https://www.researchgate.net/publication/7952207_Raffinose_Crystallization_During_Freeze-Drying_and_Its_Impact_on_Recovery_of_Protein_Activity
https://www.researchgate.net/publication/7952207_Raffinose_Crystallization_During_Freeze-Drying_and_Its_Impact_on_Recovery_of_Protein_Activity
https://www.pharmaguideline.com/2011/09/water-content-determination-by-karl.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check

Availability & Pricing

Property Value References
O-a-D-Galactopyranosyl-
(1 - 6)-a-D-glucopyranosyl (3-

Synonyms D-fructofuranoside

pentahydrate, Melitose,

Melitriose

Molecular Formula

C18H32016 - 5H20

Molecular Weight 594.51 g/mol
CAS Number 17629-30-0
Appearance White crystalline powder
Melting Point 78-80 °C
Water: 0.1 g/mL (clear,
N colorless solution), 50 mg/mL.
Solubility

Soluble in methanol, pyridine;

slightly soluble in alcohol.

Optical Activity

[a]20/D +105° £+ 2° (c = 10% in
H20)

Purity (by HPLC)

>98.0% to =99.0% depending

on the grade

Structural and Spectroscopic Data

The crystal structure of D-Raffinose pentahydrate has been determined using X-ray diffraction,

revealing a complex network of hydrogen bonds. Spectroscopic techniques such as Nuclear

Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy are crucial

for its identification and structural elucidation.
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Spectroscopic Data

Key Features

References

1H NMR

Complex spectrum with
multiple peaks corresponding
to the protons of the three
sugar moieties. A water signal

is also present.

13C NMR

Shows 18 distinct carbon
signals for the trisaccharide

backbone.

FTIR

The 'fingerprint' region for
carbohydrates is between 950
and 1200 cm~1. A peak around
1651 cm~1 corresponds to the
scissoring vibration of the

water of crystallization.

Crystal Structure

The crystal structure is
characterized by infinite chains
of hydrogen bonds, with water
molecules linking these chains
to form a three-dimensional

network.

Experimental Protocols

This section provides detailed methodologies for the key analytical techniques used to

characterize D-Raffinose pentahydrate.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

HPLC is a standard method for determining the purity of D-Raffinose pentahydrate. A mixed-

mode chromatography approach can be employed for the simultaneous analysis of sugars,

amino acids, and carboxylic acids.

© 2025 BenchChem. All rights reserved. 3/11

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Instrumentation:

e HPLC system with a Corona Charged Aerosol Detector (CAD) or a Refractive Index Detector
(RID).

e Column: Amaze HD (4.6x150 mm, 3 pm, 100A) or a similar HILIC mixed-mode column.

Reagents:

Acetonitrile (ACN), HPLC grade.

Water, HPLC grade.

Ammonium Acetate (AmAc), analytical grade.

D-Raffinose pentahydrate standard.
Procedure:

» Mobile Phase Preparation: Prepare a mobile phase of Acetonitrile/Water/Ammonium Acetate
with the pH adjusted to 4.

o Standard and Sample Preparation:

o Prepare a stock solution of D-Raffinose pentahydrate standard at a concentration of 1
mg/mL in the mobile phase.

o Prepare the sample solution at a similar concentration.

o Chromatographic Conditions:

[¢]

Separation Mode: HILIC

Flow rate: 1 mL/min

[e]

o

Injection volume: 2 pL

[¢]

Column Temperature: 30 °C
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e Analysis: Inject the standard and sample solutions into the HPLC system. The purity of the
D-Raffinose pentahydrate is determined by comparing the peak area of the analyte to the
total peak area of all components in the chromatogram.

Thermal Analysis (DSCITGA) for Dehydration Profiling

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are used to
study the thermal behavior of D-Raffinose pentahydrate, particularly its dehydration process.

Instrumentation:

o Simultaneous Thermal Analyzer (STA) or separate DSC and TGA instruments.
e Aluminum or KBr pellets for sample preparation.

Procedure:

o Sample Preparation: Accurately weigh 5-10 mg of D-Raffinose pentahydrate into a standard
aluminum pan or press it into a KBr pellet.

e TGA/DSC Program:

o Temperature Range: 25 °C to 200 °C.

o Heating Rate: 10 °C/min.

o Atmosphere: Inert (e.g., Nitrogen) at a flow rate of 50 mL/min.
e Data Analysis:

o TGA: The TGA curve will show a weight loss corresponding to the loss of the five water
molecules. The total weight loss should be approximately 15.14%.

o DSC: The DSC thermogram will display endothermic peaks corresponding to the stepwise
removal of water molecules. For D-Raffinose pentahydrate, endothermic events are
typically observed around 56 °C, 73 °C, and 85 °C, which may correspond to the loss of
one, two, and two moles of water, respectively.
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Karl Fischer Titration for Water Content Determination

Karl Fischer titration is a specific and accurate method for determining the water content of D-
Raffinose pentahydrate.

Instrumentation:

» Karl Fischer titrator (volumetric or coulometric).
Reagents:

o Karl Fischer reagent (e.g., Hydranal™-Composite 5).
e Anhydrous methanol.

e Sodium tartrate dihydrate (for standardization).
Procedure:

o Standardization of Karl Fischer Reagent:

o Accurately weigh about 150-350 mg of sodium tartrate dihydrate and transfer it to the
titration vessel containing anhydrous methanol.

o Titrate with the Karl Fischer reagent to the electrometric endpoint.
o Calculate the water equivalence factor (F) of the reagent in mg H20O/mL.
e Sample Analysis:

o Accurately weigh a suitable amount of D-Raffinose pentahydrate (containing 10-50 mg of
water) and quickly transfer it to the titration vessel.

o Stir to dissolve and titrate with the standardized Karl Fischer reagent to the endpoint.
 Calculation:

o Calculate the percentage of water in the sample using the volume of titrant consumed, the
water equivalence factor, and the sample weight.
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Signaling Pathways and Experimental Workflows

D-Raffinose pentahydrate is involved in various biological processes and is a key component in
several experimental procedures. The following diagrams, created using the DOT language for
Graphviz, illustrate some of these roles.

Signaling Pathway of D-Raffinose in Biofilm Inhibition

D-Raffinose has been shown to inhibit biofilm formation in certain bacteria by modulating
intracellular signaling pathways.
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Caption: D-Raffinose signaling in biofilm inhibition.
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Influence of D-Raffinose on N-Glycosylation in Cell
Culture

Supplementation of cell culture media with D-Raffinose can enhance the formation of high-

mannose N-glycans on recombinant proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to D-Raffinose
Pentahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7908328#understanding-the-pentahydrate-form-of-d-
raffinose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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